Cas no 1416347-05-1 (2-(4-Isopropyl-phenyl)-3H-benzoimidazole-5-carboxylic acid ethyl ester)

• Product Name: 2-(4-Isopropyl-phenyl)-3H-benzoimidazole-5-carboxylic acid ethyl ester
• CAS No: 1416347-05-1
• MF: C₁₉H₂₀N₂O₂
• MW: 308.374304771423
• CID: 5160186
• Update Time: 2025-08-02

2-(4-Isopropyl-phenyl)-3H-benzoimidazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(4-Isopropyl-phenyl)-3H-benzoimidazole-5-carboxylic acid ethyl ester

• Inchi： 1S/C19H20N2O2/c1-4-23-19(22)15-9-10-16-17(11-15)21-18(20-16)14-7-5-13(6-8-14)12(2)3/h5-12H,4H2,1-3H3,(H,20,21)
• InChI Key： YALIBANBTXTMDR-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C(C)C)C=C2)NC2=CC(C(OCC)=O)=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 2-(4-Isopropyl-phenyl)-3H-benzoimidazole-5-carboxylic acid ethyl ester

2-(4-Isopropyl-phenyl)-3H-benzoimidazole-5-carboxylic acid ethyl ester: A Comprehensive Overview

The compound with CAS No. 1416347-05-1, known as 2-(4-isopropyl-phenyl)-3H-benzoimidazole-5-carboxylic acid ethyl ester, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of benzoimidazoles, which are heterocyclic aromatic compounds with two nitrogen atoms in the ring structure. The presence of the isopropyl group and the ethyl ester moiety further enhances its chemical versatility and functional properties.

Recent studies have highlighted the importance of benzoimidazole derivatives in drug discovery and materials science. The benzoimidazole ring system is known for its ability to form stable complexes with metal ions, making it a valuable component in the development of coordination polymers and metal-organic frameworks (MOFs). Additionally, the isopropyl group attached to the phenyl ring introduces steric bulk, which can influence the compound's solubility, stability, and reactivity. This makes it an attractive candidate for applications in pharmaceuticals, where precise control over molecular properties is crucial.

The ethyl ester functionality in this compound plays a dual role. On one hand, it serves as a protecting group for the carboxylic acid moiety during synthesis, simplifying purification and handling. On the other hand, it can be readily converted into other functional groups, such as acids or amides, through simple chemical transformations. This flexibility makes 2-(4-isopropyl-phenyl)-3H-benzoimidazole-5-carboxylic acid ethyl ester a versatile building block in organic synthesis.

From a synthetic perspective, this compound can be prepared via a variety of routes, including nucleophilic aromatic substitution and condensation reactions. The choice of synthesis method depends on the availability of starting materials and the desired purity of the final product. For instance, one common approach involves the reaction of an appropriate phenol derivative with a benzoimidazole precursor under acidic or basic conditions. The introduction of the isopropyl group can be achieved through Friedel-Crafts alkylation or by using pre-functionalized aromatic rings.

Recent research has also explored the biological activity of benzoimidazole derivatives, particularly their potential as anti-inflammatory agents and antioxidants. The benzoimidazole ring system has been shown to exhibit significant radical scavenging activity, which could be harnessed in developing new therapeutic agents for conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, the isopropyl group may enhance bioavailability by improving lipophilicity without compromising solubility.

In terms of industrial applications, this compound could find use in polymer chemistry as a cross-linking agent or as a component in advanced materials such as high-performance polymers or liquid crystals. Its ability to form hydrogen bonds and its rigid aromatic structure make it an ideal candidate for these applications. Additionally, its thermal stability and resistance to degradation under harsh conditions make it suitable for use in high-temperature environments.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about its molecular structure, purity, and functional groups. For example, NMR spectroscopy can reveal information about the electronic environment of protons and carbons in the molecule, while IR spectroscopy can confirm the presence of specific functional groups such as the carboxylic acid ester.

Looking ahead, there is significant potential for further research into this compound's properties and applications. For instance, exploring its interactions with biological systems could lead to new insights into its therapeutic potential. Additionally, investigating its compatibility with various polymer matrices could pave the way for novel materials with enhanced mechanical or electronic properties.

In conclusion,2-(4-isopropyl-phenyl)-3H-benzoimidazole-5-carboxylic acid ethyl ester is a multifaceted compound with promising prospects across diverse fields. Its unique combination of structural features makes it an invaluable tool for researchers and industry professionals alike. As our understanding of its properties continues to grow, so too will its range of applications in science and technology.